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Introduction
Diethylamine phosphate, systematically known as diethylammonium dihydrogen phosphate,

is a compound that has carved a niche in the realm of materials science. While its name might

suggest a straightforward ionic salt, its historical and scientific journey reveals a more nuanced

profile, primarily centered on its intriguing physical properties. This technical guide provides a

comprehensive overview of the historical development of diethylamine phosphate research,

presenting key data, experimental methodologies, and a glimpse into its limited exploration in

other scientific domains.

Core Chemical and Physical Properties
Diethylamine phosphate is an organic ammonium salt with the chemical formula

(CH₃CH₂)₂NH₂⁺H₂PO₄⁻. It is a white crystalline solid, soluble in water, DMSO, and methanol.

[1]
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Property Value Reference

CAS Number 68109-72-8 [2]

Molecular Formula C₄H₁₄NO₄P [2]

Molecular Weight 171.13 g/mol [2]

Melting Point 153-156 °C [3]

Synonyms

Diethylammonium dihydrogen

phosphate, N-Ethylethanamine

phosphate

[2]

Historical Development and Primary Applications
The historical trajectory of diethylamine phosphate research is intrinsically linked to the

broader exploration of ferroelectric and piezoelectric materials. While a definitive timeline of its

first synthesis is not readily available in prominent literature, the study of similar ammonium

phosphate salts dates back to the early 20th century with seminal work on compounds like

Rochelle salt and potassium dihydrogen phosphate (KDP).[1][4] Research into organic and

alkylammonium phosphates gained momentum as scientists sought to tune material properties

by modifying the organic cation.[5][6]

The primary application that has driven the majority of research into diethylamine phosphate
is its use as an auxiliary material in the development of ferroelectric and piezoelectric materials.

[3][7] These materials exhibit spontaneous electric polarization that can be reversed by an

external electric field (ferroelectricity) and the ability to generate an electric charge in response

to applied mechanical stress (piezoelectricity).

While specific quantitative data for the ferroelectric and piezoelectric properties of pure

diethylamine phosphate are not extensively published, research on related alkylammonium

phosphates indicates that the organic cation plays a crucial role in the crystal structure and,

consequently, the material's physical characteristics.[5][6]

Experimental Protocols
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A general and straightforward method for the synthesis of diethylammonium dihydrogen

phosphate involves the acid-base reaction between diethylamine and phosphoric acid.

Materials:

Diethylamine ((CH₃CH₂)₂NH)

Orthophosphoric acid (H₃PO₄)

Suitable solvent (e.g., ethanol or water)

Procedure:

Dissolve a known molar amount of diethylamine in the chosen solvent in a reaction vessel.

Slowly add an equimolar amount of orthophosphoric acid to the diethylamine solution while

stirring continuously. The reaction is exothermic, so controlled addition and cooling may be

necessary.

Continue stirring the mixture for a specified period to ensure complete reaction.

The diethylammonium dihydrogen phosphate salt will precipitate out of the solution. The

product can be isolated by filtration.

The collected solid is then washed with a cold solvent to remove any unreacted starting

materials and dried under vacuum.

For single crystal growth, the synthesized salt can be recrystallized from a suitable solvent

by slow evaporation.

Note: This is a generalized protocol. Specific reaction conditions such as temperature,

concentration, and stirring time would need to be optimized for desired yield and purity.

Characterization of Material Properties
Standard solid-state characterization techniques are employed to investigate the properties of

diethylamine phosphate.
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Crystal Structure: Single-crystal X-ray diffraction (XRD) is used to determine the crystal

system, space group, and atomic arrangement.

Ferroelectric Properties: The ferroelectric behavior is typically characterized by measuring

the polarization-electric field (P-E) hysteresis loop. This provides key parameters such as

spontaneous polarization (P_s), remnant polarization (P_r), and the coercive field (E_c).

Piezoelectric Properties: The piezoelectric coefficient (d₃₃) can be measured using a d₃₃

meter, which applies a known force to the material and measures the generated charge.

Dielectric Properties: Dielectric spectroscopy is used to measure the dielectric constant and

dielectric loss as a function of frequency and temperature.

Exploration in Other Fields
Organic Synthesis
Diethylamine phosphate is described as a compound useful in organic synthesis and as a

phosphitylating agent.[3] While specific, widely adopted applications in mainstream organic

synthesis are not extensively documented, its nature as a salt of a secondary amine and a

phosphate moiety suggests potential utility as a catalyst or reagent in reactions where proton

transfer or phosphate group transfer is involved.

Biological and Pharmaceutical Context
The role of diethylamine phosphate in drug development is minimal to non-existent. While

diethylamine itself is a crucial intermediate in the synthesis of various pharmaceuticals,

including anesthetics and antihistamines, there is no substantial evidence to suggest that

diethylamine phosphate is used as an active pharmaceutical ingredient or a key

manufacturing intermediate.[8]

However, some research has explored the use of diethylammonium dihydrogen phosphate as

an ionic liquid in biological contexts. Studies have investigated its effects on protein stability,

indicating that it can influence the structural integrity of biomolecules like hemoglobin.[9][10]

This line of inquiry positions it more as a tool for biochemical research rather than a component

of a therapeutic agent. There is no known involvement of diethylamine phosphate in specific

signaling pathways.
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Logical Relationships and Workflows
The following diagrams illustrate the logical flow of synthesis and characterization, as well as

the conceptual relationship of diethylamine phosphate to broader fields of study.

Synthesis

Characterization Properties

Diethylamine

Acid-Base Reaction

Phosphoric Acid

Diethylamine Phosphate

X-Ray Diffraction

P-E Hysteresis Loop

d33 Measurement

Dielectric Spectroscopy

Crystal Structure

Ferroelectric Properties

Piezoelectric Properties

Dielectric Properties

Click to download full resolution via product page

Fig. 1: Experimental workflow for synthesis and characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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